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Compound of Interest

Compound Name: Disodium glutarate

Cat. No.: B076919 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of disodium
glutarate, ensuring compliance and minimizing risk.

Disodium glutarate, the sodium salt of glutaric acid, is not classified as a hazardous

substance according to available Safety Data Sheets (SDS). This classification is a key

determinant in its proper disposal protocol. Unlike its acidic precursor, glutaric acid, which is

corrosive and causes severe skin burns and eye damage, disodium glutarate is a neutralized

salt with significantly reduced hazardous properties.[1][2][3][4]

Safety and Handling Precautions
Before initiating any disposal procedure, ensure that appropriate personal protective equipment

(PPE) is worn, including safety glasses, gloves, and a lab coat.

Quantitative Data Summary
While specific quantitative toxicity data for disodium glutarate is limited due to its non-

hazardous classification, the following table includes data for its parent compound, glutaric

acid, for reference and to highlight the change in properties upon neutralization.
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Chemical Property Value Source

Glutaric Acid Molecular Formula C5H8O4 [2]

Molecular Weight 132.11 g/mol [2]

Melting Point 92 - 99 °C [1]

Boiling Point 302 °C [1]

Hazard Classification

Causes severe skin

burns and eye

damage.

[2][3]

Disodium Glutarate Molecular Formula C5H6Na2O4

Molecular Weight 176.08 g/mol

Hazard Classification
Not classified as

hazardous.

Step-by-Step Disposal Protocol
The primary method for the disposal of non-hazardous, water-soluble chemicals like disodium
glutarate is drain disposal, with adherence to local regulations.

Step 1: Verify Local Regulations Before proceeding, confirm that your institution and local

wastewater treatment authority permit the drain disposal of non-hazardous chemical salts.

Regulations can vary, so this initial verification is crucial.

Step 2: Prepare the Solution

For solid disodium glutarate, dissolve it in a sufficient amount of water to create a dilute

solution (e.g., less than 5% concentration).

For existing aqueous solutions of disodium glutarate, ensure they are at a neutral pH

(between 5.5 and 9.0).[5]

Step 3: Select the Appropriate Disposal Location

Use a laboratory sink that is connected to the sanitary sewer system.[5][6]
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Crucially, never use a storm drain, as these often lead directly to the environment without

treatment.[5][6]

Step 4: Execute the Drain Disposal

Turn on the cold water to a steady, moderate flow.[7]

Slowly pour the dilute disodium glutarate solution down the drain.[7]

Continue to flush the drain with a generous amount of water for at least two minutes after the

solution has been poured.[5][7] This ensures the chemical is adequately diluted and flushed

from the plumbing.

Step 5: Document the Disposal Record the date, chemical name, approximate quantity, and

method of disposal in your laboratory's waste disposal log.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

disodium glutarate.
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Start: Disodium Glutarate Disposal

Consult Safety Data Sheet (SDS)

Is the chemical classified as hazardous?

Dispose as Hazardous Chemical Waste per Institutional Guidelines

Yes

Chemical is not classified as hazardous

No

Is the chemical water-soluble?

Dispose as Solid Waste (check local regulations)

No

Check local regulations for drain disposal permission

Yes

Follow alternative non-hazardous waste disposal procedures

No

Prepare dilute aqueous solution (pH 5.5-9.0)

Yes

Slowly pour down sanitary sewer drain with copious amounts of water

End

Click to download full resolution via product page

Disposal decision workflow for disodium glutarate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b076919?utm_src=pdf-body-img
https://www.benchchem.com/product/b076919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b076919?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA1459536&productDescription=glutaric-acid-g&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://www.valsynthese.ch/files/MSDS/2025/Carboxylic_Acid_Derivatives/MSDS%20Glutaric%20acid_V1_en.pdf
https://file.medchemexpress.com/batch_PDF/HY-W008820R/Glutaric-acid-Standard-SDS-MedChemExpress.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2028648569_GLUTARICACIDCASNO-110-94-1-MSDS.pdf
https://www.bsu.edu/-/media/www/departmentalcontent/facilities/pdf/bsu-sewer-disposal-nov-16-2011.pdf
https://www.ars.usda.gov/northeast-area/docs/she/acceptable-drain-disposal-procedures/
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.benchchem.com/product/b076919#disodium-glutarate-proper-disposal-procedures
https://www.benchchem.com/product/b076919#disodium-glutarate-proper-disposal-procedures
https://www.benchchem.com/product/b076919#disodium-glutarate-proper-disposal-procedures
https://www.benchchem.com/product/b076919#disodium-glutarate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076919?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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